3-(furan-2-ylmethyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-(furan-2-ylmethyl)-2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C22H16N4O3S/c27-21-17-10-4-5-11-18(17)23-22(26(21)13-16-9-6-12-28-16)30-14-19-24-20(25-29-19)15-7-2-1-3-8-15/h1-12H,13-14H2
• InChI Key: DAISYTIOFMOJMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CO5
• Molecular Formula: C22H16N4O3S
• Molecular Weight: 416.5 g/mol

Description

3-(furan-2-ylmethyl)-2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H16N4O3S and its molecular weight is 416.46. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Vibrational Properties

Research on similar compounds, such as 4-(furan-2-ylmethyl)-1-(thiomorpholinomethyl)-[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one, has focused on synthesis, crystal structure determination, and vibrational property analysis through spectroscopy and X-ray diffraction techniques. These studies contribute to a deeper understanding of the molecular and crystal structures, which are crucial for drug design processes (Hong Sun et al., 2021).

Antimicrobial and Antifungal Activity

A series of compounds, including those with oxadiazole and furan rings, have been synthesized and demonstrated potent inhibitory activities against urease, a significant enzyme in many pathogenic microorganisms. These findings suggest potential applications in designing new antimicrobial agents (G. Akyüz et al., 2018). Moreover, some derivatives have shown excellent antibacterial and antifungal activities, indicating their promise as broad-spectrum antimicrobial agents (M. Mohamed et al., 2010).

Anticancer Activity

Derivatives of quinazolin-4(3H)-one, such as 1-(2-(furan-3-yl)quinazolin-4-yl)-1-(4-methoxyphenyl)ethan-1-ol (PVHD303), have been discovered with potent antiproliferative activity against cancer cell lines. These compounds disrupt microtubule formation, indicating their potential as anticancer agents. In vivo studies have supported their effectiveness in inhibiting tumor growth (Yumiko Suzuki et al., 2020).

Antihistaminic Agents

Research into novel 2-(3-substituted propyl)-3-(2-methyl phenyl) quinazolin-4-(3H)-ones has revealed their potential as H1-antihistaminic agents. These compounds have demonstrated significant protection against histamine-induced bronchospasm in guinea pigs, with minimal sedation effects compared to standard treatments, suggesting their utility in allergy treatment (V. Alagarsamy et al., 2013).

Green Synthesis Applications

Furan-2-carbaldehydes have been used as C1 building blocks in the green synthesis of bioactive quinazolin-4(3H)-ones via ligand-free photocatalytic C–C bond cleavage. This approach highlights the potential for sustainable and efficient synthesis methods in developing bioactive compounds (Wenjia Yu et al., 2018).